Cas no 1806994-94-4 (Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806994-94-4
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4878353
• Update Time: 2025-06-14

Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H11F2N3O2/c1-18-9(17)2-7-6(3-14)5-16-10(11(12)13)8(7)4-15/h5,11H,2,4,15H2,1H3
• InChI Key： MGIIVLGXMITJJV-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C(C#N)=CN=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: -0.1
• Topological Polar Surface Area: 89

Additional information on Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetate

Recent Advances in the Study of Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS: 1806994-94-4)

In recent years, the compound Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS: 1806994-94-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the introduction of the difluoromethyl group has been a focal point, as it enhances the compound's metabolic stability and bioavailability. These advancements are crucial for scaling up production for preclinical and clinical studies.

From a biological perspective, this compound has demonstrated notable activity in targeting specific enzymes and receptors involved in inflammatory and oncogenic pathways. Recent in vitro and in vivo studies have highlighted its efficacy as a modulator of key signaling molecules, making it a candidate for drug development in areas such as oncology and autoimmune diseases. The presence of the cyano and aminomethyl groups contributes to its high binding affinity and selectivity, which are critical for minimizing off-target effects.

In addition to its therapeutic potential, Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetate has also been explored as a versatile intermediate in the synthesis of more complex pharmaceutical agents. Its structural flexibility allows for further derivatization, enabling researchers to develop analogs with enhanced properties. Recent publications have detailed the use of this compound in the construction of novel heterocyclic frameworks, which are valuable in medicinal chemistry.

Looking ahead, ongoing research aims to elucidate the compound's pharmacokinetic and pharmacodynamic profiles in greater detail. Early-stage clinical trials are anticipated to evaluate its safety and efficacy in human subjects. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being conducted to optimize its design and improve therapeutic outcomes. These efforts underscore the compound's potential to address unmet medical needs in various disease areas.

In conclusion, Methyl 3-(aminomethyl)-5-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS: 1806994-94-4) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to the development of next-generation therapeutics.